Cas no 774-52-7 (1-Methyl-4-phenylpiperidine)

1-Methyl-4-phenylpiperidine Properties

Names and Identifiers

• 1-methyl-4-phenyl-piperidine
• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine
• 1-Methyl-4-phenyl-piperidin
• 4-Phenyl-1-methyl-piperidine
• N-methyl-4-phenylpiperidine
• Piperidine,1-methyl-4-phenyl
• 1-Methyl-4-phenylpiperidine
• MPP
• Piperidine, 1-methyl-4-phenyl-
• ZETXHVRPKUXQIT-UHFFFAOYSA-N
• 1-Methyl-4-phenylpiperidine #
• BDBM50405256
• 1-methyl-4-phenyl-tetrahydropyridine
• Hexahydropyridine, 1-methyl-4-phenyl-
• 1-Methyl-4-phenylpiperidine (Pethidine impurity A)
• Pethidine impurity A
• SB41398
• InChI=1/C12H17N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H
• MFCD00460869
• CHEMBL98417
• SCHEMBL54932
• AS-59511
• AKOS027257264
• 774-52-7
• s11243
• CS-W001643
• DTXSID90228110
• AE-018/31859003
• +Expand

• MDL： MFCD00460869
• InChIKey： ZETXHVRPKUXQIT-UHFFFAOYSA-N
• Inchi： 1S/C12H17N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• SMILES： N1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 175.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.1361
• Heavy Atom Count: 13
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 2.43370
• PSA: 3.24000
• Refractive Index: 1.526
• Boiling Point: 254°C at 760 mmHg
• Flash Point: 98.2°C
• Density: 0.964